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Compound of Interest

Compound Name: N-cyclopropyl-4-iodobenzamide

Cat. No.: B2879678

Essential Safety and Handling Guide for N-
cyclopropyl-4-iodobenzamide

This document provides crucial safety and logistical information for handling N-cyclopropyl-4-
iodobenzamide in a laboratory setting. The following procedures are based on best practices
for handling analogous chemical compounds and powdered substances, as a specific Safety
Data Sheet (SDS) for N-cyclopropyl-4-iodobenzamide is not readily available.

Chemical Profile:

While detailed experimental data for N-cyclopropyl-4-iodobenzamide is limited in the
provided search results, its chemical structure suggests it is an aromatic iodo compound.
Information on a similar compound, N-(4-lodophenyl)cyclopropane carboxamide, indicates that
it can cause skin and serious eye irritation. Therefore, it is prudent to handle N-cyclopropyl-4-
iodobenzamide with a high degree of caution.
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Property Value Source

Molecular Formula C10H10INO DC Chemicals[1]
Molecular Weight 287.096 g/mol DC Chemicals[1]
CAS Number 794539-14-3 DC Chemicals[1]
Storage (Powder) 2 years at -20°C DC Chemicals[1]
Storage (in DMSO) _28\2)\,5;'(8 at4°C, 6 months at DC Chemicals[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling N-cyclopropyl-4-
iodobenzamide. The following table outlines the recommended PPE for various stages of
handling.
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working outside

of a fume hood.

Operational and Disposal Plans

Handling Solid N-cyclopropyl-4-iodobenzamide:

» Preparation: Designate a specific area for handling, preferably within a chemical fume hood.
[2] Cover the work surface with absorbent, leak-proof bench pads.[2]

» Weighing: If a balance cannot be placed inside a fume hood, tare a sealed container, add the
powder inside the hood, seal the container, and then weigh it outside the hood.[2]

 Aliquotting: Perform all aliquotting of the solid material within a chemical fume hood to
minimize inhalation risk.

Solution Preparation:
» Solvent Selection: Refer to solubility information to select an appropriate solvent.

o Dissolving: Add the solvent to the sealed container containing the pre-weighed solid. If the
container has a septum, the solvent can be injected through it to minimize exposure.

o Storage: Once prepared, aliquot the solution into smaller, sealed vials to prevent degradation
from repeated freeze-thaw cycles.[3] Store solutions at -20°C for up to one month or -80°C
for up to six months, protected from light.[3]

Disposal Plan:

N-cyclopropyl-4-iodobenzamide is a halogenated organic compound.[4] As such, all waste
containing this chemical must be disposed of as hazardous waste.

o Segregation: Collect all waste containing N-cyclopropyl-4-iodobenzamide in a designated,
labeled, and sealed container for halogenated organic waste.[5] Do not mix with non-
halogenated waste.[6]
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o Labeling: Clearly label the waste container with "Hazardous Waste," "Halogenated Organic
Waste," and list the chemical contents.[5]

o Storage of Waste: Store the sealed waste container in a cool, dry, and well-ventilated area,
away from incompatible materials.

» Disposal: Arrange for pickup and disposal by a certified hazardous waste management
company in accordance with local, state, and federal regulations.

Emergency Procedures:

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes.[7] Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[7] Seek immediate medical attention.

« Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.

o Spill: For a small spill, wear appropriate PPE, cover the spill with an inert absorbent material
(e.g., vermiculite, sand), and sweep it into a container for hazardous waste disposal.[8] For
large spills, evacuate the area and contact your institution's environmental health and safety
department.[9]

Visualizations
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Logical Workflow for PPE Selection

Hazard Assessment

Start: Handling N-cyclopropyl-4-iodobenzamide

\ 4

Assess Hazards:
- Skin/Eye Irritant (assumed)
- Inhalation of powder
- Unknown toxicity

/ PPE S%

Eye Protection: Hand Protection: Body Protection: Respiratory Protection:
- Safety Goggles - Chemical-resistant gloves - Lab Coat - Work in Fume Hood
- Face Shield (for splash/powder risk) - Double-gloving (recommended) - Chemical-resistant Apron - Respirator (if hood unavailable or dust is generated)

\Kerificaticm/

Check PPE Fit and Integrity

\ 4

Proceed with Handling

Click to download full resolution via product page

Caption: Logical workflow for selecting appropriate PPE.
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Operational and Disposal Workflow

Handling Protocol

Receive and Inspect Container

'

Weigh Solid in Fume Hood

'

Prepare Solution in Fume Hood

'

Experimental Use

Disposal|Protocol

Collect Waste in Halogenated
Organic Waste Container

'

Label Waste Container

'

Store Waste in Designated Area

'

Dispose via Certified Vendor

Click to download full resolution via product page

Caption: Step-by-step handling and disposal plan.
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Hypothetical Signaling Pathway Interaction
N-cyclopropyl-4-iodobenzamide
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Caption: Hypothetical interaction with a biological pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling N-
cyclopropyl-4-iodobenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2879678#personal-protective-equipment-for-
handling-n-cyclopropyl-4-iodobenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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